Cas no 952286-46-3 (6-(Butylthio)nicotinic acid)

• Product Name: 6-(Butylthio)nicotinic acid
• CAS No: 952286-46-3
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 2145364
• Update Time: 2023-08-04

6-(Butylthio)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(butylthio)nicotinic acid
• 6-(Butylthio)nicotinic acid

• Inchi： 1S/C10H13NO2S/c1-2-3-6-14-9-5-4-8(7-11-9)10(12)13/h4-5,7H,2-3,6H2,1H3,(H,12,13)
• InChI Key： FTSZQHXKBIHSGQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CN=1)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 187
• XLogP3: 2.5
• Topological Polar Surface Area: 75.5